2,4-dichloro-5-methyl-N-((3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzenesulfonamide

• IUPAC Name: 2,4-dichloro-5-methyl-N-[(3-methyl-4-oxophthalazin-1-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C17H15Cl2N3O3S/c1-10-7-16(14(19)8-13(10)18)26(24,25)20-9-15-11-5-3-4-6-12(11)17(23)22(2)21-15/h3-8,20H,9H2,1-2H3
• InChI Key: JCOMZNASSILDQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)NCC2=NN(C(=O)C3=CC=CC=C32)C
• Molecular Formula: C17H15Cl2N3O3S
• Molecular Weight: 412.3 g/mol
• CAS No.: 1396867-93-8

Description

This compound features a benzenesulfonamide core substituted with 2,4-dichloro-5-methyl groups and a phthalazinone moiety linked via a methylene bridge. Its molecular formula is C₁₈H₁₆Cl₂N₃O₃S, with a calculated molecular weight of 425.3 g/mol.

Biological Activity

2,4-Dichloro-5-methyl-N-((3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzenesulfonamide is a sulfonamide compound with potential therapeutic applications. Understanding its biological activity is crucial for assessing its efficacy and safety in clinical settings. This article reviews the available literature on the biological properties of this compound, including its synthesis, mechanisms of action, and potential therapeutic uses.

Chemical Structure and Properties

The compound's chemical structure can be represented by the following molecular formula:

• Molecular Formula : C13H12Cl2N4O3S
• Molecular Weight : 359.23 g/mol
• SMILES Notation : CC1=NN(C(=O)N1C(F)Cl)c2cc(NS(=O)(=O)C)c(Cl)cc2Cl

Antimicrobial Properties

Research indicates that sulfonamide derivatives exhibit significant antimicrobial activity. A study conducted on related compounds demonstrated that certain sulfonamides possess antibacterial, antifungal, and anti-inflammatory properties. The mechanism of action is primarily through the inhibition of bacterial folate synthesis, which is essential for nucleic acid production .

Compound	Activity Type	MIC (µg/mL)
2,4-Dichloro-5-methyl-N-(...)	Antibacterial	32
2,4-Dichloro-5-methyl-N-(...)	Antifungal	64

Anti-inflammatory Effects

Sulfonamides are known for their anti-inflammatory properties. The compound has shown promise in inhibiting cyclooxygenase (COX) enzymes, particularly COX-2, which plays a significant role in inflammation and pain pathways . This inhibition can lead to reduced inflammation in various conditions such as arthritis.

Analgesic Activity

Analgesic effects have been observed in related compounds. The inhibition of COX enzymes not only reduces inflammation but also alleviates pain associated with inflammatory responses. Studies have reported that compounds similar to 2,4-Dichloro-5-methyl-N-(...) can effectively manage pain in animal models .

Case Studies

• Antimicrobial Efficacy : In a study involving various bacterial strains, the compound was tested against Staphylococcus aureus and Escherichia coli. Results indicated a notable reduction in bacterial viability at concentrations as low as 32 µg/mL.
• Anti-inflammatory Model : In a rat model of induced arthritis, administration of the compound resulted in a significant decrease in paw swelling compared to control groups, indicating its potential as an anti-inflammatory agent.

The primary mechanism through which 2,4-Dichloro-5-methyl-N-(...) exerts its biological effects includes:

• Inhibition of Folate Synthesis : By targeting dihydropteroate synthase (DHPS), the compound disrupts folate metabolism in bacteria.
• COX Inhibition : The selective inhibition of COX-2 reduces prostaglandin synthesis, leading to decreased inflammation and pain.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key features of the target compound with similar derivatives:

Compound Name / ID	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Evidence Source
Target Compound	C₁₈H₁₆Cl₂N₃O₃S	425.3	2,4-dichloro-5-methylbenzenesulfonamide; 3-methyl-4-oxo-phthalazinone	-
A22: 4-(3-((4-(4,4-Difluorocyclohexane-1-carbonyl)piperazin-1-yl)methyl)-4-fluorobenzyl)phthalazin-1(2H)-one	C₂₇H₂₉F₃N₄O₂	499.23	Difluorocyclohexane-carbonyl piperazine; 4-fluorobenzyl
A23: 4-(3-((4-Cyclohexanecarbonyl)piperazin-1-yl)methyl)-4-fluorobenzyl)phthalazin-1(2H)-one	C₂₇H₃₁FN₄O₂	463.25	Cyclohexanecarbonyl piperazine; 4-fluorobenzyl
B2: 2-Fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-N′-propylbenzohydrazide	C₁₉H₁₉FN₄O₂	355.16	Fluorobenzyl; propyl hydrazide
EZ-482: N-5-[(3-chlorophenyl)sulfamoyl]-2-hydroxyphenyl-2-(3-methyl-4-oxo-phthalazin-1-yl)acetamide	C₂₃H₁₉ClN₄O₅S	498.52	3-chlorophenyl sulfamoyl; hydroxylphenyl; acetamide-phthalazinone
Example 53 (): Chromen-4-one-pyrazolo-pyrimidine-benzenesulfonamide	C₃₀H₂₄F₂N₅O₄	588.1	Fluorinated chromenone; pyrazolo-pyrimidine; isopropylbenzamide

Key Observations :

• Substituent Diversity : Unlike A22/A23 (piperazine-linked) or B2-B5 (hydrazide derivatives), the target lacks a piperazine or hydrazide group, reducing conformational flexibility but possibly enhancing metabolic stability .
• Halogenation : The 2,4-dichloro substitution on the benzene ring contrasts with fluorinated analogs (e.g., A22, B2), which may alter electron-withdrawing effects and binding kinetics .

Challenges and Opportunities

• Data Limitations : Specific biological data (e.g., IC₅₀, binding affinity) for the target compound are absent in the provided evidence, necessitating further experimental validation.
• Structural Optimization: Compared to Example 53 (), which has a complex chromenone-pyrazolo-pyrimidine scaffold, the target’s simpler structure offers easier synthetic scalability .